Cas no 1214378-08-1 (2-(3,4-Dibromophenyl)-2-hydroxyacetic acid)

• Product Name: 2-(3,4-Dibromophenyl)-2-hydroxyacetic acid
• CAS No: 1214378-08-1
• MF: C₈H₆Br₂O₃
• MW: 309.939441204071
• CID: 4939759
• Update Time: 2023-08-22

2-(3,4-Dibromophenyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Dibromomandelic acid
• 2-(3,4-Dibromophenyl)-2-hydroxyacetic acid

• Inchi： 1S/C8H6Br2O3/c9-5-2-1-4(3-6(5)10)7(11)8(12)13/h1-3,7,11H,(H,12,13)
• InChI Key： ABEPIWZEQURMBM-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C(=O)O)O)Br

Computed Properties

• Exact Mass: 309.86632 g/mol
• Monoisotopic Mass: 307.86837 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.5
• Molecular Weight: 309.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes